Cas no 848989-94-6 (2-{5-(4-tert-butylphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid)
2-{5-(4-tert-butylphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- <br>2-{[5-(4-tert-butylphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfany l}acetic acid
- 2-{5-(4-tert-butylphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid
- {[5-(4-TERT-BUTYLPHENYL)-4-(4-METHYLPHENYL)-1,2,4-TRIAZOL-3-YL]SULFANYL}ACETIC ACID
- 2-([5-(4-tert-Butylphenyl)-4-(4-methylphenyl)-4h-1,2,4-triazol-3-yl]sulfanyl)acetic acid
- Z55903883
- AKOS000268766
- 2-{[5-(4-tert-butylphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid
- EN300-110697
- YIB98994
- 848989-94-6
- 2-((5-(4-(TERT-BUTYL)PHENYL)-4-(P-TOLYL)-4H-1,2,4-TRIAZOL-3-YL)THIO)ACETIC ACID
- 2-{[5-(4-tert-butylphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}aceticacid
- 2-[[5-(4-tert-butylphenyl)-4-(4-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetic acid
- CS-0222243
- G38710
-
- Inchi: 1S/C21H23N3O2S/c1-14-5-11-17(12-6-14)24-19(22-23-20(24)27-13-18(25)26)15-7-9-16(10-8-15)21(2,3)4/h5-12H,13H2,1-4H3,(H,25,26)
- InChI Key: IBBAKMATNPTHDA-UHFFFAOYSA-N
- SMILES: S(CC(=O)O)C1=NN=C(C2C=CC(=CC=2)C(C)(C)C)N1C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 381.15109816Da
- Monoisotopic Mass: 381.15109816Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 494
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 93.3Ų
2-{5-(4-tert-butylphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM481530-1g |
2-{[5-(4-tert-butylphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid |
848989-94-6 | 95%+ | 1g |
$362 | 2023-01-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1292913-50mg |
2-{[5-(4-tert-Butylphenyl)-4-(4-methylphenyl)-4h-1,2,4-triazol-3-yl]sulfanyl}acetic acid |
848989-94-6 | 95% | 50mg |
¥1382.00 | 2024-04-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1292913-100mg |
2-{[5-(4-tert-Butylphenyl)-4-(4-methylphenyl)-4h-1,2,4-triazol-3-yl]sulfanyl}acetic acid |
848989-94-6 | 95% | 100mg |
¥1703.00 | 2024-04-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1292913-250mg |
2-{[5-(4-tert-Butylphenyl)-4-(4-methylphenyl)-4h-1,2,4-triazol-3-yl]sulfanyl}acetic acid |
848989-94-6 | 95% | 250mg |
¥2405.00 | 2024-04-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1292913-500mg |
2-{[5-(4-tert-Butylphenyl)-4-(4-methylphenyl)-4h-1,2,4-triazol-3-yl]sulfanyl}acetic acid |
848989-94-6 | 95% | 500mg |
¥4586.00 | 2024-04-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1292913-1g |
2-{[5-(4-tert-Butylphenyl)-4-(4-methylphenyl)-4h-1,2,4-triazol-3-yl]sulfanyl}acetic acid |
848989-94-6 | 95% | 1g |
¥7156.00 | 2024-04-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1292913-2.5g |
2-{[5-(4-tert-Butylphenyl)-4-(4-methylphenyl)-4h-1,2,4-triazol-3-yl]sulfanyl}acetic acid |
848989-94-6 | 95% | 2.5g |
¥13057.00 | 2024-04-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1292913-5g |
2-{[5-(4-tert-Butylphenyl)-4-(4-methylphenyl)-4h-1,2,4-triazol-3-yl]sulfanyl}acetic acid |
848989-94-6 | 95% | 5g |
¥19299.00 | 2024-04-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1292913-10g |
2-{[5-(4-tert-Butylphenyl)-4-(4-methylphenyl)-4h-1,2,4-triazol-3-yl]sulfanyl}acetic acid |
848989-94-6 | 95% | 10g |
¥28641.00 | 2024-04-28 | |
| Enamine | EN300-110697-0.05g |
2-{[5-(4-tert-butylphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid |
848989-94-6 | 95% | 0.05g |
$46.0 | 2023-10-27 |
2-{5-(4-tert-butylphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid Related Literature
-
1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
Additional information on 2-{5-(4-tert-butylphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid
2-{5-(4-tert-butylphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid (CAS No. 848989-94-6)
The compound 2-{5-(4-tert-butylphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid (CAS No. 848989-94-6) is a highly specialized organic compound with significant potential in the field of pharmaceutical chemistry. This compound belongs to the class of triazole derivatives, which have gained considerable attention due to their versatile applications in drug design and development. The structure of this compound incorporates a triazole ring system, which is known for its stability and ability to form strong hydrogen bonds, making it an attractive scaffold for various bioactive molecules.
Recent studies have highlighted the importance of triazole derivatives in medicinal chemistry, particularly in the design of inhibitors for key enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders. The presence of the sulfanyl group in this compound adds another layer of functionality, potentially enhancing its ability to interact with biological targets. Additionally, the tert-butylphenyl and methylphenyl substituents contribute to the compound's lipophilicity, which is crucial for its absorption and bioavailability.
One of the most promising aspects of this compound is its potential as a small molecule inhibitor. Researchers have demonstrated that triazole-based compounds can effectively modulate protein-protein interactions (PPIs), which are often implicated in various pathological processes. For instance, a study published in *Nature Communications* explored the use of triazole-containing molecules to disrupt PPIs involved in cancer cell proliferation. While this specific compound has not yet been extensively studied in such contexts, its structural features suggest that it could serve as a valuable lead compound for further exploration.
In terms of synthesis, the preparation of 2-{5-(4-tert-butylphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the triazole ring typically requires a click chemistry approach, such as copper-catalyzed azide–alkyne cycloaddition (CuAAC), which is known for its efficiency and selectivity. The subsequent introduction of the sulfanyl group and acetic acid moiety further refines the compound's properties, making it suitable for biological testing.
From an analytical standpoint, this compound has been characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses confirm the compound's purity and structural integrity, which are essential prerequisites for any preclinical studies. Furthermore, preliminary pharmacokinetic studies suggest that this compound exhibits favorable absorption profiles in vitro, although in vivo studies are still pending.
Looking ahead, the development of 2-{5-(4-tert-butylphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid could pave the way for innovative therapeutic strategies. Its unique combination of structural features positions it as a candidate for targeting diverse biological pathways. For example, ongoing research into triazole-based inhibitors for kinase enzymes has shown remarkable success in preclinical models. By leveraging similar principles, this compound could potentially be developed into a novel agent for treating conditions such as chronic inflammation or metabolic disorders.
In conclusion, 2-{5-(4-tert-butylphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid represents a cutting-edge advancement in organic synthesis and drug discovery. Its intricate structure and functional groups endow it with properties that make it a compelling candidate for further investigation. As research progresses and more data becomes available on its biological activity and therapeutic potential, this compound is poised to make significant contributions to the field of medicinal chemistry.
848989-94-6 (2-{5-(4-tert-butylphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)